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Compound of Interest

Compound Name: Sodium 2-naphtholate

Cat. No.: B1613159 Get Quote

This guide provides essential safety information, troubleshooting advice, and answers to

frequently asked questions for researchers, scientists, and drug development professionals

working with sodium 2-naphtholate.

Frequently Asked Questions (FAQs)
Q1: What is sodium 2-naphtholate and what are its primary laboratory uses?

Sodium 2-naphtholate (CAS No. 875-83-2) is the sodium salt of 2-naphthol.[1] It is a grayish-

white powder that may turn reddish or brownish upon exposure to light and air.[2] In the

laboratory, it is primarily used in organic synthesis as a reagent, particularly as an intermediate

in the production of dyes and pigments and as a coupling agent in diazonium reactions.[2][3]

Q2: What are the main hazards associated with sodium 2-naphtholate?

While specific hazard data for sodium 2-naphtholate is limited, it is important to handle it with

care. The parent compound, 2-naphthol, is known to be harmful if swallowed or inhaled and

can cause serious eye irritation.[4] It is also considered very toxic to aquatic life.[4] Given its

relationship to 2-naphthol, similar precautions should be taken.

Q3: What personal protective equipment (PPE) should I wear when handling sodium 2-
naphtholate?

To ensure personal safety, the following PPE is recommended:
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Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential.

Skin Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential

significant exposure, impervious clothing may be necessary.[5]

Respiratory Protection: If working with the powder outside of a fume hood or if dust is

generated, a NIOSH-approved respirator is recommended.[5]

Q4: How should I properly store sodium 2-naphtholate?

Store sodium 2-naphtholate in a tightly closed container in a cool, dry, and well-ventilated

area.[6] It should be protected from light and air to prevent degradation.[2]

Q5: What should I do in case of a spill?

In the event of a spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as listed in Q3.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[4]

For larger spills, prevent the material from entering drains or waterways.[6]

After the material has been collected, clean the spill area with a suitable solvent and then

wash with soap and water.
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Issue Possible Cause Troubleshooting Steps

Sodium 2-naphtholate has

changed color

(reddish/brownish).

Exposure to light and air.

This indicates potential

degradation. While it may still

be usable for some

applications, for sensitive

reactions, it is recommended

to use a fresh, unopened

container of the reagent. Store

the material properly to prevent

this from occurring.

Inconsistent experimental

results.
Impure starting material.

The purity of sodium 2-

naphtholate can affect reaction

outcomes. Consider purifying

the material if you suspect

impurities. Also, ensure the

material has not degraded

(see above).

Difficulty in dissolving the

compound.
Incorrect solvent choice.

Sodium 2-naphtholate is

soluble in alcohol, ether, and

chloroform, but almost

insoluble in water.[1] Ensure

you are using an appropriate

solvent for your application.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₁₀H₇NaO [1]

Molecular Weight 166.15 g/mol [2]

CAS Number 875-83-2 [1]

Appearance Grayish-white powder [2]

Water Solubility Almost insoluble [1]

Solubility
Soluble in alcohol, ether,

chloroform
[1]

Experimental Protocol: Safe Handling and Disposal
Workflow
This protocol outlines the key steps for safely managing sodium 2-naphtholate throughout a

typical laboratory workflow, from initial handling to final disposal.

1. Pre-Experiment Preparation:

Consult the Safety Data Sheet (SDS).
Ensure all necessary PPE is available and in good condition.
Verify that the fume hood is functioning correctly.
Prepare a designated waste container for sodium 2-naphtholate waste.

2. Handling and Use:

Conduct all manipulations of solid sodium 2-naphtholate within a chemical fume hood to
minimize inhalation exposure.
Weigh the required amount of the compound carefully to avoid generating dust.
Keep the container tightly sealed when not in use.

3. Post-Experiment Decontamination:

Wipe down the work area with an appropriate solvent to remove any residual contamination.
Thoroughly wash any glassware that came into contact with the compound.
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4. Waste Disposal:

All solid waste contaminated with sodium 2-naphtholate should be placed in a clearly
labeled, sealed hazardous waste container.
Unused or waste sodium 2-naphtholate should be disposed of as hazardous chemical
waste.
The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5][6]
Do not dispose of sodium 2-naphtholate down the drain or in regular trash.[6]
Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures and to ensure compliance with local regulations.[1]

Visual Workflow for Safe Handling and Disposal
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Start: Experiment with
Sodium 2-Naphtholate

1. Preparation:
- Review SDS

- Wear appropriate PPE
- Work in a fume hood

2. Handling:
- Weigh carefully

- Avoid dust generation
- Keep container sealed

Spill Occurs?

Spill Response:
- Evacuate and ventilate

- Wear PPE
- Contain and clean up

Yes

3. Waste Generation:
- Contaminated materials

- Unused reagent

No

Disposal Method?

Controlled Incineration
(Licensed Facility)

Approved Method

Consult EHS for
Approved Disposal Vendor

Unsure/Local Regulations

Improper Disposal:
- Do NOT pour down drain

- Do NOT discard in regular trash

Incorrect Method

End: Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of sodium 2-naphtholate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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